Cas no 787591-39-3 (N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 787591-39-3
• MF: C₁₉H₂₉BN₂O₄
• MW: 360.255565404892
• MDL: MFCD04440857
• CID: 554945
• PubChem ID: 58777788
• Update Time: 2025-07-18

N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[2-(4-morpholinyl)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-(2-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PHENOXY]-ETHYL)-MORPHOLINE
• N-[2-(4-morpholinyl)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzamide
• N-[2-(MORPHOLIN-4-YL)ETHYL]-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZAMIDE
• 4-(2-Morpholin-4-ylethoxy)benzeneboronic acid, pinacol ester
• N-(2-morpholin-4-ylethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• A923553
• 787591-39-3
• MFCD20527099
• n-(2-(morpholin-4-yl)ethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CS-0175069
• SCHEMBL14573266
• AKOS027340214
• N-[2-(morpholin-4-yl)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-(2-Morpholinoethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• AS-2745
• G64350
• N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• MDL： MFCD04440857
• Inchi： 1S/C19H29BN2O4/c1-18(2)19(3,4)26-20(25-18)16-7-5-15(6-8-16)17(23)21-9-10-22-11-13-24-14-12-22/h5-8H,9-14H2,1-4H3,(H,21,23)
• InChI Key： VPNFEKQPSDUJOG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(NCCN3CCOCC3)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 333.21100
• Monoisotopic Mass: 333.211139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.2

Experimental Properties

• PSA: 40.16000
• LogP: 1.63470

N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

Research Briefing on N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS: 787591-39-3)

In recent years, the compound N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS: 787591-39-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative is recognized for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of proteasome inhibitors and other therapeutic agents. The unique structural features of this compound, including the morpholine and dioxaborolane moieties, contribute to its reactivity and utility in various chemical transformations.

Recent studies have focused on the synthesis and characterization of N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide, with an emphasis on optimizing its yield and purity for pharmaceutical applications. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the structure and purity of the compound. Additionally, computational modeling has provided insights into its electronic properties and potential interactions with biological targets.

One of the most promising applications of this compound lies in its role as a building block for the development of boron-containing drugs. Boron-based compounds have shown remarkable potential in targeted therapies, particularly in oncology. For instance, the incorporation of boron into small molecules can enhance their binding affinity to specific enzymes or receptors, leading to improved therapeutic efficacy. Research has demonstrated that N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide can serve as a precursor for the synthesis of proteasome inhibitors, which are being explored for the treatment of multiple myeloma and other cancers.

In addition to its therapeutic potential, this compound has also been investigated for its utility in chemical biology research. Its boronic acid functionality allows for selective binding to diols and other biologically relevant molecules, making it a valuable tool for probing enzyme mechanisms and studying protein-ligand interactions. Recent publications have highlighted its use in the development of activity-based probes (ABPs) for studying proteasome activity in live cells.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide. Researchers are actively exploring novel synthetic routes and stabilization strategies to address these issues. Furthermore, ongoing preclinical studies are evaluating the pharmacokinetics and toxicity profiles of derivatives derived from this compound, which will be critical for its transition into clinical development.

In conclusion, N-2-(Morpholin-4-yl)ethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide represents a versatile and valuable compound in the realm of chemical biology and medicinal chemistry. Its unique structural attributes and broad applicability in drug discovery and research tools underscore its importance. Continued research and development efforts are expected to further elucidate its potential and pave the way for innovative therapeutic strategies.